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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing ER-464195-01 in their experiments. The information is tailored

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is ER-464195-01 and what is its mechanism of action?

A1: ER-464195-01 is an orally active small molecule inhibitor of the interaction between

Calreticulin (CRT) and integrin α subunits (ITGAs). By disrupting this binding, ER-464195-01
effectively suppresses leukocyte adhesion and infiltration, leading to a downregulation of

inflammatory responses. This makes it a promising therapeutic candidate for inflammatory

bowel disease (IBD).

Q2: What are the recommended storage and handling conditions for ER-464195-01?

A2: ER-464195-01 hydrochloride should be stored in a dry, dark place. For short-term storage

(days to weeks), 0-4°C is recommended. For long-term storage (months to years), -20°C is
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ideal. The compound is shipped at ambient temperature and is stable for several weeks under

these conditions.[1]

Q3: How should I prepare a stock solution of ER-464195-01?

A3: ER-464195-01 is soluble in DMSO, with a recommended concentration of 10 mM.[2] To

prepare a stock solution, dissolve the appropriate amount of the compound in DMSO. For

example, to make a 10 mM stock solution with the hydrochloride form (Molecular Weight:

379.03 g/mol ), you would dissolve 3.79 mg in 1 mL of DMSO.

Troubleshooting Guides
This section addresses specific issues that may arise during experiments with ER-464195-01.

In Vivo Experiments: DSS-Induced Colitis Model
Issue 1: High variability or lack of significant therapeutic effect of ER-464195-01.

Possible Cause 1: Inconsistent DSS Administration. The severity of DSS-induced colitis can

be highly variable depending on the DSS batch, mouse strain, and housing conditions.[3][4]

[5]

Troubleshooting:

Ensure the same batch of DSS is used for all animals in an experiment.

Use littermate controls to minimize genetic variability.

Monitor water consumption to ensure consistent DSS and drug intake. Some

therapeutic agents can alter fluid intake.[4]

House mice in a specific pathogen-free (SPF) environment, as gut microbiota

significantly influences colitis development.

Possible Cause 2: Improper Dosing or Administration of ER-464195-01. Incorrect dosage or

administration route can lead to suboptimal exposure.

Troubleshooting:
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A dose of 10 mg/kg/day administered orally has been shown to be effective.

For oral gavage, ensure the compound is properly suspended or dissolved in a suitable

vehicle. Given its solubility in DMSO, a co-solvent system may be necessary for

aqueous administration. Perform small-scale solubility and stability tests of your

formulation.

Ensure accurate dosing for each animal based on its daily body weight.

Possible Cause 3: Timing of Treatment. The therapeutic effect can vary depending on

whether ER-464195-01 is administered prophylactically or therapeutically.

Troubleshooting:

For prophylactic studies, start administration of ER-464195-01 before or at the same

time as DSS induction.

For therapeutic studies, initiate treatment after the onset of clinical signs of colitis (e.g.,

weight loss, diarrhea, rectal bleeding).

Issue 2: Unexpected Mortality in the Treatment Group.

Possible Cause 1: Vehicle Toxicity. The vehicle used to dissolve or suspend ER-464195-01
may have toxic effects.

Troubleshooting:

Always include a vehicle-only control group to assess any adverse effects of the

vehicle.

If using DMSO, ensure the final concentration administered to the animals is well-

tolerated (typically <5-10% in the final formulation).

Possible Cause 2: Off-Target Effects. While ER-464195-01 is designed to be specific, off-

target effects at high concentrations cannot be entirely ruled out.

Troubleshooting:
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Perform a dose-response study to determine the optimal therapeutic window with

minimal toxicity.

Carefully monitor animals for any signs of toxicity beyond those expected from colitis.

In Vitro Experiments: Leukocyte Adhesion Assays
Issue 1: High background adhesion in control wells.

Possible Cause 1: Endothelial Cell Activation. Endothelial cells may be activated due to

stress from handling, improper culture conditions, or high passage number.

Troubleshooting:

Use low-passage endothelial cells.

Handle cells gently during seeding and washing steps.

Ensure the culture medium is fresh and appropriately supplemented.

Possible Cause 2: Leukocyte Activation. Leukocytes may become activated during isolation

or labeling.

Troubleshooting:

Perform leukocyte isolation and labeling on ice to minimize activation.

Use a gentle washing procedure to remove unbound fluorescent dyes.

Issue 2: Inconsistent or no inhibition of adhesion with ER-464195-01.

Possible Cause 1: Suboptimal Drug Concentration or Incubation Time. The concentration of

ER-464195-01 may be too low, or the pre-incubation time may be insufficient.

Troubleshooting:

Perform a dose-response curve to determine the IC50 for your specific cell types and

conditions.
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Optimize the pre-incubation time of leukocytes with ER-464195-01 before adding them

to the endothelial cell monolayer.

Possible Cause 2: Instability of ER-464195-01 in Culture Medium. The compound may

degrade or precipitate in the aqueous environment of the cell culture medium.

Troubleshooting:

Prepare fresh dilutions of ER-464195-01 from a DMSO stock solution immediately

before each experiment.

Visually inspect the medium for any signs of precipitation after adding the compound.

If stability is a concern, consider using a serum-free medium for the duration of the

assay.

Experimental Protocols
DSS-Induced Colitis in Mice
This protocol is a general guideline and should be adapted based on the specific mouse strain

and research question.

Animal Model: 8-10 week old C57BL/6 mice are commonly used.

Induction of Colitis:

Administer 2-3% (w/v) Dextran Sulfate Sodium (DSS, molecular weight 36-50 kDa) in the

drinking water for 5-7 days.

Provide fresh DSS solution every 2-3 days.

ER-464195-01 Administration:

Prepare a formulation of ER-464195-01 for oral administration (e.g., in a suitable vehicle

like 0.5% carboxymethyl cellulose).

Administer ER-464195-01 daily by oral gavage at a dose of 10 mg/kg.
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The control group should receive the vehicle alone.

Monitoring Disease Activity:

Record body weight, stool consistency, and presence of blood in the stool daily.

Calculate a Disease Activity Index (DAI) based on these parameters (see table below).

Endpoint Analysis:

At the end of the experiment (typically day 7-10), euthanize the mice.

Measure the colon length from the cecum to the anus.

Collect colon tissue for histological analysis (H&E staining) and gene expression analysis

(qRT-PCR).

Table 1: Disease Activity Index (DAI) Scoring System

Score Weight Loss (%) Stool Consistency Rectal Bleeding

0 None Normal None

1 1-5

2 5-10 Loose Stools Fecal occult blood

3 10-15

4 >15 Diarrhea Gross rectal bleeding

Leukocyte Adhesion Assay (Static)
Cell Culture:

Seed human umbilical vein endothelial cells (HUVECs) in a 96-well plate and culture until

a confluent monolayer is formed.

Activate the HUVEC monolayer with a pro-inflammatory stimulus such as TNF-α (10

ng/mL) for 4-6 hours prior to the assay.
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Leukocyte Preparation:

Isolate primary leukocytes (e.g., neutrophils or PBMCs) from whole blood.

Label the leukocytes with a fluorescent dye (e.g., Calcein-AM) according to the

manufacturer's protocol.

ER-464195-01 Treatment:

Resuspend the fluorescently labeled leukocytes in assay medium.

Pre-incubate the leukocytes with various concentrations of ER-464195-01 (or vehicle

control) for 30-60 minutes at 37°C.

Adhesion Assay:

Remove the activation medium from the HUVEC monolayer and wash gently with assay

medium.

Add the pre-treated leukocyte suspension to the HUVEC monolayer.

Incubate for 30-60 minutes at 37°C to allow for adhesion.

Quantification:

Gently wash the wells 2-3 times with pre-warmed assay medium to remove non-adherent

cells.

Measure the fluorescence intensity in each well using a fluorescence plate reader. The

fluorescence intensity is proportional to the number of adherent leukocytes.

Quantitative Real-Time PCR (qRT-PCR) for Gene
Expression Analysis

RNA Isolation:

Isolate total RNA from colon tissue samples using a suitable RNA extraction kit.
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cDNA Synthesis:

Synthesize cDNA from the isolated RNA using a reverse transcription kit.

qRT-PCR:

Perform qRT-PCR using a SYBR Green-based master mix and validated primers for the

genes of interest.

Normalize the expression of the target genes to a stable housekeeping gene (e.g.,

GAPDH, β-actin).

Calculate the relative gene expression using the ΔΔCt method.

Table 2: Validated Mouse qPCR Primer Sequences

Gene
Forward Primer
(5'-3')

Reverse Primer
(5'-3')

Reference

TNF-α
CAGGAGGGAGAAC

AGAAACTCCA

CCTGGAGGCCCCA

GTTGA
[6][7][8]

IL-6
GAGACTTCCATCCA

GTTGCCTT

GGTCTGTTGGGAGT

GGTATCCT
[9][10][11]

IL-1β
GCAACTGTTCCTGA

ACTCAACT

ATCTTTTGGGGTCC

GTCAACT
[12][13][14][15]

ITGA4
TGTGGGCCACTTCA

ATGACA

GCAACACAGGAAAG

CACCTT
[16][17][18]

ITGAL
CTGCTTTGCCAGCC

TCTCTGT

GCTCACAGGTATCT

GGCTATGG
[19][20]

ITGAM
TCTGGAGCTGGAGA

TGCAG

CAGCCTCTCTTCCT

CATTCTGC
[21][22]

CALR
GCAAGCATGGCTTC

ACTTTG

CTTCTCATCCTTGG

CCTCAT
[23][24][25][26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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